Cas no 1695501-91-7 (2-{4H,5H,6H,7H-pyrazolo1,5-apyrimidin-7-yl}-1,3-thiazole)

• Product Name: 2-{4H,5H,6H,7H-pyrazolo1,5-apyrimidin-7-yl}-1,3-thiazole
• CAS No: 1695501-91-7
• MF: C₉H₁₀N₄S
• MW: 206.267499446869
• CID: 5690205
• PubChem ID: 136840925
• Update Time: 2025-10-29

2-{4H,5H,6H,7H-pyrazolo1,5-apyrimidin-7-yl}-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• EN300-1119052
• 2-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-7-yl}-1,3-thiazole
• 1695501-91-7
• Pyrazolo[1,5-a]pyrimidine, 4,5,6,7-tetrahydro-7-(2-thiazolyl)-
• 2-{4H,5H,6H,7H-pyrazolo1,5-apyrimidin-7-yl}-1,3-thiazole

• Inchi： 1S/C9H10N4S/c1-3-10-8-2-4-12-13(8)7(1)9-11-5-6-14-9/h2,4-7,10H,1,3H2
• InChI Key： UUYCGWLTYCVGOO-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C1CCNC2=CC=NN12

Computed Properties

• Exact Mass: 206.06261751g/mol
• Monoisotopic Mass: 206.06261751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 71Ų

Experimental Properties

• Density: 1.57±0.1 g/cm3(Predicted)
• Boiling Point: 427.8±38.0 °C(Predicted)
• pka: 3.49±0.40(Predicted)

Additional information on 2-{4H,5H,6H,7H-pyrazolo1,5-apyrimidin-7-yl}-1,3-thiazole

Introduction to 2-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-7-yl}-1,3-thiazole (CAS No. 1695501-91-7) and Its Emerging Applications in Chemical Biology and Medicine

2-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-7-yl}-1,3-thiazole, identified by the CAS number 1695501-91-7, is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and promising biological activities. This compound belongs to the class of fused nitrogen-containing heterocycles, which are widely recognized for their role in the design and development of pharmacologically active agents. The structural framework of 2-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-7-yl}-1,3-thiazole integrates a pyrazolo[1,5-a]pyrimidine core with a thiazole moiety, creating a versatile scaffold that exhibits potential interactions with biological targets.

The pyrazolo[1,5-a]pyrimidine scaffold is particularly interesting because it is a privileged structure in drug discovery, appearing in numerous approved drugs and drug candidates. This scaffold is known for its ability to modulate various biological pathways, including those involved in inflammation, metabolism, and cancer. The incorporation of a thiazole ring further enhances the compound's pharmacological profile by introducing additional hydrogen bonding and hydrophobic interactions with biological targets. Such structural features make 2-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-7-yl}-1,3-thiazole a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and high-throughput screening have facilitated the identification of novel bioactive compounds like 2-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-7-yl}-1,3-thiazole. These methods have allowed researchers to predict the binding modes of the compound to various biological targets with high accuracy. For instance, studies using molecular docking simulations have suggested that this compound may interact with enzymes involved in signal transduction pathways relevant to cancer progression. Additionally, experimental validation through enzyme inhibition assays has confirmed the binding affinity of 2-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-7-yl}-1,3-thiazole to certain kinases and phosphodiesterases.

The therapeutic potential of 2-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-7-yl}-1,3-thiazole has been further explored in preclinical studies. These studies have demonstrated that the compound exhibits anti-inflammatory properties by modulating the expression of pro-inflammatory cytokines. The pyrazolo[1,5-a]pyrimidine core is known to interfere with the activation of nuclear factor kappa B (NF-κB), a key transcription factor involved in inflammatory responses. The thiazole moiety complements this activity by enhancing the compound's ability to penetrate cell membranes and reach intracellular targets.

In addition to its anti-inflammatory properties, 2-{4H, 5H, 6H, 7H-pyrazolo[1, 5-a]pyrimidin-7-yl-1, 3-thiazole (CAS No. 1695501-91-7) has shown promise in combating cancer by inhibiting the growth of tumor cells through multiple mechanisms. Research has indicated that this compound can induce apoptosis in cancer cells by activating caspase-dependent pathways. Furthermore, it can disrupt microtubule formation by inhibiting tubulin polymerization, thereby preventing cell division and leading to tumor regression.

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